molecular formula C16H24N2O16P2-2 B1261826 dTDP-alpha-D-glucose(2-)

dTDP-alpha-D-glucose(2-)

Cat. No. B1261826
M. Wt: 562.3 g/mol
InChI Key: YSYKRGRSMLTJNL-URARBOGNSA-L
Attention: For research use only. Not for human or veterinary use.
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Description

DTDP-alpha-D-glucose(2-) is a nucleotide-sugar oxoanion that is the dianion of dTDP-alpha-D-glucose arising from deprotonation of both OH groups of the diphosphate. It has a role as a human metabolite. It is a conjugate base of a dTDP-alpha-D-glucose.

Scientific Research Applications

Structural Analysis and Enzyme Function

  • QdtB Aminotransferase in dTDP-3-acetamido-3,6-dideoxy-alpha-D-glucose Biosynthesis :

    • A study of QdtB from Thermoanaerobacterium thermosaccharolyticum E207-71, a PLP-dependent aminotransferase, reveals its role in the biosynthesis of an unusual deoxyamino sugar found in the O-antigens of some bacteria and S-layers of Gram-positive bacteria. This enzyme is crucial for the production of dTDP-Quip3NAc, highlighting its importance in microbial biochemistry (Thoden, Holden, Schäffer, & Messner, 2009).
  • QdtC Enzyme in dTDP-3-acetamido-3,6-dideoxy-alpha-D-glucose Biosynthesis :

    • Research on QdtC, a CoA-dependent N-acetyltransferase, demonstrates its role in the final step of the Quip3NAc biosynthetic pathway. The study provides insights into the enzyme's structure and function, contributing to our understanding of complex biochemical pathways (Thoden, Cook, Schäffer, Messner, & Holden, 2009).
  • Dehydratase Activity in dTDP-3-acetamido-3,6-dideoxy-alpha-D-glucose Synthesis :

    • Research focusing on the biosynthesis of dTDP-3-acetamido-3,6-dideoxy-alpha-D-glucose in Thermoanaerobacterium thermosaccharolyticum E207-71, highlights the role of enzymes like transferase, dehydratase, isomerase, and transaminase in this complex biochemical process (Pföstl, Zayni, Hofinger, Kosma, Schäffer, & Messner, 2008).

Enzymatic Synthesis and Applications

  • (Chemo)enzymatic Synthesis of dTDP-Activated 2,6-dideoxysugars :

    • A study explores the enzymatic synthesis strategy for producing dTDP-activated 2,6-dideoxyhexoses, crucial for the biosynthesis of polyketides and other antibiotic/antitumor drugs. This represents a significant advance in the field of medicinal chemistry (Amann, Dräger, Rupprath, Kirschning, & Elling, 2001).
  • One-pot Enzymatic Production of Key Intermediates :

    • Research on the enzymatic production of dTDP-4-keto-6-deoxy-D-glucose, a key intermediate in antibiotic synthesis, showcases the potential of biotechnological approaches in drug development and production (Oh, Lee, Kim, Sohng, Liou, & Lee, 2003).

properties

Product Name

dTDP-alpha-D-glucose(2-)

Molecular Formula

C16H24N2O16P2-2

Molecular Weight

562.3 g/mol

IUPAC Name

[[(2R,3S,5R)-3-hydroxy-5-(5-methyl-2,4-dioxopyrimidin-1-yl)oxolan-2-yl]methoxy-oxidophosphoryl] [(2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl] phosphate

InChI

InChI=1S/C16H26N2O16P2/c1-6-3-18(16(25)17-14(6)24)10-2-7(20)9(31-10)5-30-35(26,27)34-36(28,29)33-15-13(23)12(22)11(21)8(4-19)32-15/h3,7-13,15,19-23H,2,4-5H2,1H3,(H,26,27)(H,28,29)(H,17,24,25)/p-2/t7-,8+,9+,10+,11+,12-,13+,15+/m0/s1

InChI Key

YSYKRGRSMLTJNL-URARBOGNSA-L

Isomeric SMILES

CC1=CN(C(=O)NC1=O)[C@H]2C[C@@H]([C@H](O2)COP(=O)([O-])OP(=O)([O-])O[C@@H]3[C@@H]([C@H]([C@@H]([C@H](O3)CO)O)O)O)O

Canonical SMILES

CC1=CN(C(=O)NC1=O)C2CC(C(O2)COP(=O)([O-])OP(=O)([O-])OC3C(C(C(C(O3)CO)O)O)O)O

synonyms

deoxythymidine diphosphate-glucose
dTDP-glucose

Origin of Product

United States

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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